N-(4-chlorophenyl)-2-[2-(2-pyridyl)benzimidazol-1-yl]acetamide

• IUPAC Name: N-(4-chlorophenyl)-2-(2-pyridin-2-ylbenzimidazol-1-yl)acetamide
• InChI: InChI=1S/C20H15ClN4O/c21-14-8-10-15(11-9-14)23-19(26)13-25-18-7-2-1-5-16(18)24-20(25)17-6-3-4-12-22-17/h1-12H,13H2,(H,23,26)
• InChI Key: CEWKQYJGFZQFHU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(N2CC(=O)NC3=CC=C(C=C3)Cl)C4=CC=CC=N4
• Molecular Formula: C20H15ClN4O
• Molecular Weight: 362.8 g/mol

Description

N-(4-chlorophenyl)-2-[2-(2-pyridyl)benzimidazol-1-yl]acetamide, also known as CPBA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. CPBA belongs to the class of benzimidazole derivatives and has been studied extensively for its mechanism of action and physiological effects.

Mechanism of Action

The mechanism of action of N-(4-chlorophenyl)-2-[2-(2-pyridyl)benzimidazol-1-yl]acetamide involves the inhibition of various enzymes and pathways involved in cell growth and proliferation. N-(4-chlorophenyl)-2-[2-(2-pyridyl)benzimidazol-1-yl]acetamide has been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and repair. N-(4-chlorophenyl)-2-[2-(2-pyridyl)benzimidazol-1-yl]acetamide also inhibits the activity of protein kinase C, an enzyme involved in cell signaling and proliferation. Additionally, N-(4-chlorophenyl)-2-[2-(2-pyridyl)benzimidazol-1-yl]acetamide has been shown to induce the production of reactive oxygen species, leading to oxidative stress and apoptosis.
Biochemical and Physiological Effects:
N-(4-chlorophenyl)-2-[2-(2-pyridyl)benzimidazol-1-yl]acetamide has been shown to have various biochemical and physiological effects on cells and tissues. N-(4-chlorophenyl)-2-[2-(2-pyridyl)benzimidazol-1-yl]acetamide has been shown to induce apoptosis in cancer cells, leading to the inhibition of cell growth and proliferation. N-(4-chlorophenyl)-2-[2-(2-pyridyl)benzimidazol-1-yl]acetamide has also been shown to inhibit the activity of ion channels, leading to potential antiarrhythmic effects. Additionally, N-(4-chlorophenyl)-2-[2-(2-pyridyl)benzimidazol-1-yl]acetamide has been shown to have neuroprotective effects, potentially leading to the treatment of neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

N-(4-chlorophenyl)-2-[2-(2-pyridyl)benzimidazol-1-yl]acetamide has several advantages for use in laboratory experiments. N-(4-chlorophenyl)-2-[2-(2-pyridyl)benzimidazol-1-yl]acetamide is relatively easy to synthesize and purify, making it readily available for research purposes. Additionally, N-(4-chlorophenyl)-2-[2-(2-pyridyl)benzimidazol-1-yl]acetamide has been shown to have a relatively low toxicity profile, making it safe for use in cell culture and animal studies. However, N-(4-chlorophenyl)-2-[2-(2-pyridyl)benzimidazol-1-yl]acetamide has some limitations in laboratory experiments. N-(4-chlorophenyl)-2-[2-(2-pyridyl)benzimidazol-1-yl]acetamide has poor solubility in water, making it difficult to administer in vivo. Additionally, N-(4-chlorophenyl)-2-[2-(2-pyridyl)benzimidazol-1-yl]acetamide has poor bioavailability, potentially limiting its effectiveness in clinical settings.

Future Directions

There are several future directions for research on N-(4-chlorophenyl)-2-[2-(2-pyridyl)benzimidazol-1-yl]acetamide. One potential direction is the development of novel formulations or delivery methods to improve the bioavailability and solubility of N-(4-chlorophenyl)-2-[2-(2-pyridyl)benzimidazol-1-yl]acetamide. Another potential direction is the investigation of N-(4-chlorophenyl)-2-[2-(2-pyridyl)benzimidazol-1-yl]acetamide's potential therapeutic applications in other fields of medicine, such as immunology and infectious diseases. Additionally, further studies are needed to elucidate the exact mechanism of action of N-(4-chlorophenyl)-2-[2-(2-pyridyl)benzimidazol-1-yl]acetamide and its potential side effects.

Synthesis Methods

The synthesis of N-(4-chlorophenyl)-2-[2-(2-pyridyl)benzimidazol-1-yl]acetamide involves the condensation of 4-chloroaniline with 2-(2-pyridyl)benzimidazole-1-carboxylic acid, followed by the acetylation of the resulting intermediate with acetic anhydride. The final product is obtained through purification and recrystallization processes.

Scientific Research Applications

N-(4-chlorophenyl)-2-[2-(2-pyridyl)benzimidazol-1-yl]acetamide has been studied for its potential therapeutic applications in various fields of medicine, including oncology, cardiology, and neurology. In oncology, N-(4-chlorophenyl)-2-[2-(2-pyridyl)benzimidazol-1-yl]acetamide has shown promising results in inhibiting the growth of cancer cells and inducing apoptosis. In cardiology, N-(4-chlorophenyl)-2-[2-(2-pyridyl)benzimidazol-1-yl]acetamide has been studied for its potential antiarrhythmic effects. In neurology, N-(4-chlorophenyl)-2-[2-(2-pyridyl)benzimidazol-1-yl]acetamide has been studied for its potential neuroprotective effects and as a treatment for neurodegenerative disorders.